2-chloro-N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-5-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-5-nitrobenzamide is a useful research compound. Its molecular formula is C16H11ClN4O6S and its molecular weight is 422.8. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis Applications
The compound is related to research on the synthesis and characterization of novel organic molecules. For instance, sulfone and sulfonyl chloride derivatives have been used to synthesize a variety of heterocyclic compounds, showcasing their importance in developing new chemical entities. These entities include aromatic polyimides with improved thermal stability and flexibility, derived from compounds containing sulfone, ether, and amide structures (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004; Mehdipour‐Ataei & Hatami, 2007).
Material Science Applications
Research indicates the use of sulfonyl and nitrobenzamide derivatives in the synthesis of thermally stable polymers. These materials, such as poly(sulfone sulfide amide imide)s, exhibit significant thermal stability, making them suitable for advanced technological applications (Mehdipour‐Ataei, Hatami, & Sarrafi, 2005).
Antimicrobial Activity
Derivatives of the core structure have shown potential antibacterial activities. For example, sulfone derivatives containing 1,3,4-oxadiazole moieties demonstrated significant activity against rice bacterial leaf blight. These compounds not only exhibited antibacterial properties but also enhanced plant resistance through the stimulation of superoxide dismutase (SOD) and peroxidase (POD) activities (Li Shi et al., 2015).
Environmental and Agricultural Applications
The study of adsorption, desorption, and mobility of similar compounds in soils has implications for environmental science and agriculture, particularly concerning the use of pesticides and herbicides. Research on fomesafen, a compound with structural similarities, in Chinese soils contributes to understanding its environmental impact and mobility, which is crucial for developing sustainable agricultural practices (Jiangfeng Guo et al., 2004).
Properties
IUPAC Name |
2-chloro-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN4O6S/c1-28(25,26)13-5-3-2-4-10(13)15-19-20-16(27-15)18-14(22)11-8-9(21(23)24)6-7-12(11)17/h2-8H,1H3,(H,18,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTAYKTPQOTYSGM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN4O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.